1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-fluorophenyl)-3-(4-methoxyanilino)but-2-en-1-one
• InChI: InChI=1S/C17H16FNO2/c1-12(19-15-7-9-16(21-2)10-8-15)11-17(20)13-3-5-14(18)6-4-13/h3-11,19H,1-2H3/b12-11+
• InChI Key: IVPSEMPDQSQODW-VAWYXSNFSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=C(C=C1)F)NC2=CC=C(C=C2)OC
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=C(C=C1)F)/NC2=CC=C(C=C2)OC
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol

Description

1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-buten-1-one is a chemical compound commonly known as F-MAB-CHMINACA. It is a synthetic cannabinoid that belongs to the class of indazole carboxamides. F-MAB-CHMINACA is a potent agonist of the cannabinoid receptors, which are found in the central nervous system. This compound has gained popularity in the scientific community due to its potential applications in research.

Mechanism of Action

F-MAB-CHMINACA acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. The activation of the CB1 receptor leads to the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the psychoactive effects of cannabis. F-MAB-CHMINACA has been found to have a higher affinity for the CB1 receptor than the CB2 receptor.
Biochemical and Physiological Effects
F-MAB-CHMINACA has been found to have similar effects to those of cannabis. The compound has been shown to induce hypothermia, decrease locomotor activity, and produce antinociceptive effects. F-MAB-CHMINACA has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

F-MAB-CHMINACA has several advantages for lab experiments. It is a potent agonist of the cannabinoid receptors, making it useful for investigating the mechanism of action of synthetic cannabinoids. F-MAB-CHMINACA is also stable and has a long shelf life, making it easy to store and use in experiments. However, F-MAB-CHMINACA has some limitations for lab experiments. The compound is highly potent and can be toxic at high doses. It also has a high affinity for the CB1 receptor, which can make it difficult to study the effects of the CB2 receptor.

Future Directions

There are several future directions for the study of F-MAB-CHMINACA. One direction is to investigate the effects of the compound on different cell types and tissues. Another direction is to investigate the potential therapeutic uses of F-MAB-CHMINACA, particularly in the treatment of anxiety and depression. Additionally, further research is needed to investigate the long-term effects of F-MAB-CHMINACA on the brain and other organs.
Conclusion
In conclusion, F-MAB-CHMINACA is a synthetic cannabinoid that has gained popularity in the scientific community due to its potential applications in research. The compound has been found to be a potent agonist of the cannabinoid receptors and has similar effects to those of cannabis. F-MAB-CHMINACA has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of F-MAB-CHMINACA, including investigating its effects on different cell types and tissues, its potential therapeutic uses, and its long-term effects on the brain and other organs.

Scientific Research Applications

F-MAB-CHMINACA has been used in scientific research to investigate the mechanism of action of synthetic cannabinoids. Synthetic cannabinoids are known to have a high affinity for the cannabinoid receptors, which are responsible for the psychoactive effects of cannabis. F-MAB-CHMINACA has been found to have a higher affinity for the CB1 receptor than the CB2 receptor.